Cas no 2694058-37-0 (rac-tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate)

Technical Introduction: rac-tert-Butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate is a chiral bicyclic heterocyclic compound featuring a fused pyrrolo-oxazole scaffold. Its tert-butyl ester group enhances stability and solubility, making it suitable for synthetic intermediates in pharmaceutical and agrochemical applications. The stereochemistry at the 3a and 6a positions, along with the methyl substitution, offers selectivity in asymmetric synthesis. The oxo functionality at the 2-position provides a reactive site for further derivatization. This compound is particularly valuable in the preparation of constrained peptidomimetics or as a building block for bioactive molecules, leveraging its rigid framework to influence conformational control in target structures.
rac-tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate structure
2694058-37-0 structure
Product Name:rac-tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate
CAS No:2694058-37-0
MF:C11H18N2O4
MW:242.271623134613
CID:5915100
PubChem ID:165943514
Update Time:2025-05-19

rac-tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • rac-tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate
    • 2694058-37-0
    • EN300-7434929
    • Inchi: 1S/C11H18N2O4/c1-11(2,3)17-10(15)13-5-7-8(6-13)16-9(14)12(7)4/h7-8H,5-6H2,1-4H3/t7-,8+/m1/s1
    • InChI Key: SSBJIVKRGRHXNS-SFYZADRCSA-N
    • SMILES: O1C(N(C)[C@@H]2CN(C(=O)OC(C)(C)C)C[C@H]12)=O

Computed Properties

  • Exact Mass: 242.12665706g/mol
  • Monoisotopic Mass: 242.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 59.1Ų

rac-tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate Pricemore >>

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rac-tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate Related Literature

Additional information on rac-tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate

Rac-Tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate (CAS No. 2694058-37-0): A Comprehensive Overview

The compound Rac-Tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate, identified by its CAS number 2694058-37-0, represents a significant advancement in the field of medicinal chemistry. This intricate molecule belongs to the class of heterocyclic compounds, specifically a fused pyrrolo[3,4-d][1,3]oxazole derivative, which has garnered considerable attention due to its unique structural and pharmacological properties.

Structurally, the compound features a highly sophisticated framework characterized by a six-membered oxygen-containing heterocycle fused with a pyrrole ring. The presence of tert-butyl and methyl substituents at specific positions enhances its molecular stability and influences its interactions with biological targets. The stereochemistry defined by (3aR,6aS) indicates precise three-dimensional arrangements that are critical for its biological activity. This configuration has been meticulously optimized to maximize efficacy while minimizing potential side effects.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for drug development due to their diverse biological activities and favorable pharmacokinetic profiles. The pyrrolo[3,4-d][1,3]oxazole core is particularly noteworthy for its potential in modulating various biological pathways. For instance, studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses and cancer progression. The carboxylate group at the 5-position further enhances the compound's solubility and bioavailability, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary research suggests that Rac-Tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate interacts with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as epilepsy and neurodegenerative diseases. The precise stereochemistry of the molecule is believed to be crucial for these interactions, underscoring the importance of structural optimization in drug design.

The synthesis of this compound presents a formidable challenge due to its complex three-dimensional structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as asymmetric hydrogenation and stereoselective reactions have been instrumental in constructing the desired stereocenters. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production processes.

Evaluation of the compound's pharmacological properties has revealed promising results in preclinical studies. Its ability to modulate key biological pathways suggests a broad therapeutic spectrum. Notably, it has shown potential in inhibiting enzymes associated with pain signaling and inflammation. This dual action makes it an intriguing candidate for conditions where both analgesic and anti-inflammatory effects are desired.

The safety profile of Rac-Tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate is currently under extensive investigation. Initial toxicity studies indicate that the compound exhibits low systemic toxicity at therapeutic doses. However, further research is necessary to fully understand its long-term effects and potential interactions with other drugs. Pharmacokinetic studies have begun to unravel how the body processes this compound, providing valuable insights into dosing regimens and formulation strategies.

The development of this compound aligns with broader trends in medicinal chemistry aimed at creating more selective and potent therapeutics. By leveraging structural diversity and stereochemical precision, researchers hope to overcome limitations associated with existing treatments. The integration of computational modeling and high-throughput screening has accelerated the discovery process for such compounds.

Future directions for research on Rac-Tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate include exploring its mechanisms of action in greater detail and evaluating its efficacy in animal models of human diseases. Collaborative efforts between synthetic chemists and biologists will be essential to translate laboratory findings into clinical applications.

In conclusion,Rac-Tert-butyl (3aR,6aS)-3-methyl-2-oxo-hexahydro-2H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate (CAS No. 2694058-37-0) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its complex structure and promising pharmacological properties make it a valuable asset in ongoing drug discovery efforts aimed at addressing challenging medical conditions.

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